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Compound of Interest

Compound Name: biotin-11-dUTP

Cat. No.: B1236100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, chemical

properties, and common applications of biotin-11-dUTP. This biotinylated deoxynucleotide

triphosphate is a critical tool for the non-radioactive labeling of DNA, enabling a wide range of

molecular biology techniques.

Core Structure and Chemical Properties
Biotin-11-dUTP is a modified deoxyuridine triphosphate (dUTP). The molecule consists of a

dUTP base linked to a biotin molecule via an 11-atom spacer arm. This linker is crucial as it

minimizes steric hindrance, allowing for efficient incorporation of the nucleotide by DNA

polymerases and subsequent detection by biotin-binding proteins like streptavidin.[1][2] The

"11" in its name refers to the number of carbon atoms in this linker chain.[1] Longer linkers can

enhance the interaction between biotin and avidin or streptavidin, while shorter linkers may

lead to more efficient incorporation into DNA during PCR.[1][2]

The structure of biotin-11-dUTP facilitates its use as a substitute for deoxythymidine

triphosphate (dTTP) in enzymatic DNA synthesis reactions. The resulting biotin-labeled DNA

probes can be detected with high sensitivity and specificity.
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A summary of the key physicochemical properties of biotin-11-dUTP is presented in the table

below. These values may vary slightly depending on the specific salt form and supplier.

Property Value References

Chemical Formula C₂₈H₄₅N₆O₁₇P₃S (free acid)

Molecular Weight 862.67 g/mol (free acid)

CAS Number 86303-25-5 (free acid)

Appearance Colorless solid or solution

Purity ≥95% (HPLC)

Solubility
Soluble in water and 10 mM

Tris-HCl buffer.

Storage Conditions

Store at -20°C in the dark.

Avoid repeated freeze-thaw

cycles.

Spectral Properties
The spectral properties of biotin-11-dUTP are important for its quantification and

characterization.

Property Value Conditions References

λmax 1 240 nm Tris-HCl, pH 7.5

Molar Extinction

Coefficient (ε) at λmax

1

10,700 L·mol⁻¹·cm⁻¹ Tris-HCl, pH 7.5

λmax 2 289 nm Tris-HCl, pH 7.5

Molar Extinction

Coefficient (ε) at λmax

2

7,100 L·mol⁻¹·cm⁻¹ Tris-HCl, pH 7.5
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Experimental Applications and Protocols
Biotin-11-dUTP is a versatile reagent used in a variety of molecular biology applications for the

non-radioactive labeling of DNA. The biotin-labeled probes can then be used in techniques

such as Southern blotting, Northern blotting, in situ hybridization (ISH), and dot blots. Detection

is typically achieved using streptavidin or avidin conjugated to a reporter molecule, such as an

enzyme (e.g., horseradish peroxidase (HRP), alkaline phosphatase (AP)) or a fluorophore.

Experimental Workflow: From Labeling to Detection
The general workflow for using biotin-11-dUTP involves three main stages: enzymatic

incorporation of the labeled nucleotide into a DNA probe, hybridization of the probe to the

target nucleic acid sequence, and detection of the biotin-labeled hybrid.
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General Workflow for Biotin-11-dUTP Labeling and Detection
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Biotin-11-dUTP experimental workflow.
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Detailed Experimental Protocols
The following are representative protocols for common DNA labeling techniques using biotin-
11-dUTP. Note that optimal conditions may vary depending on the specific application,

enzyme, and template.

This method incorporates biotin-11-dUTP during the amplification of a specific DNA sequence.

Materials:

DNA template

Forward and reverse primers

Taq DNA polymerase and reaction buffer

dNTP mix (dATP, dCTP, dGTP, dTTP)

Biotin-11-dUTP solution (1 mM)

Nuclease-free water

Protocol:

Prepare a PCR master mix. For a typical 50 µL reaction, a common ratio of biotin-11-dUTP
to dTTP is 1:2 to 1:3. For example, use a final concentration of 200 µM dATP, dCTP, dGTP,

130 µM dTTP, and 70 µM biotin-11-dUTP.

Add the DNA template and primers to the master mix.

Perform PCR using standard thermal cycling conditions, with annealing and extension times

optimized for the specific primers and template.

(Optional) Purify the biotinylated PCR product to remove unincorporated nucleotides using a

PCR purification kit or ethanol precipitation.

Analyze an aliquot of the PCR product on an agarose gel to confirm the size and yield of the

labeled probe.
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Nick translation is a method to label a DNA probe by introducing single-strand nicks, which then

serve as starting points for DNA polymerase I to incorporate labeled nucleotides.

Materials:

DNA template (1 µg)

10X Nick Translation buffer

Biotin-dNTP mix (containing biotin-11-dUTP)

DNA Polymerase I/DNase I enzyme mix

0.5 M EDTA

Nuclease-free water

Protocol:

In a microcentrifuge tube, combine the DNA template, 10X Nick Translation buffer, Biotin-

dNTP mix, and nuclease-free water to a final volume of 45 µL.

Add 5 µL of the DNA Polymerase I/DNase I enzyme mix.

Mix gently and incubate the reaction at 15°C for 1 to 2 hours. The incubation time can be

adjusted to control the final probe size.

Stop the reaction by adding 5 µL of 0.5 M EDTA and heating to 65°C for 10 minutes to

inactivate the enzymes.

(Optional) Purify the labeled probe to remove unincorporated nucleotides.

This method attaches biotin-11-dUTP to the 3'-hydroxyl terminus of a DNA fragment using

Terminal deoxynucleotidyl Transferase (TdT).

Materials:

DNA fragment with a 3'-OH end (5 pmol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1236100?utm_src=pdf-body
https://www.benchchem.com/product/b1236100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5X TdT Reaction Buffer

Biotin-11-dUTP solution

Terminal deoxynucleotidyl Transferase (TdT)

0.5 M EDTA

Nuclease-free water

Protocol:

In a microcentrifuge tube, combine the DNA, 5X TdT Reaction Buffer, biotin-11-dUTP, and

nuclease-free water.

Add the TdT enzyme to the reaction mixture.

Incubate at 37°C for 30 to 60 minutes.

Stop the reaction by adding 0.5 M EDTA.

The labeled DNA can be used directly or purified to remove unincorporated biotin-11-dUTP.

The TUNEL assay is used to detect DNA fragmentation, a hallmark of apoptosis. TdT is used to

label the 3'-OH ends of fragmented DNA with biotin-11-dUTP.

Materials:

Fixed and permeabilized cells or tissue sections

Equilibration Buffer

TdT Reaction Buffer

Biotin-11-dUTP

Terminal deoxynucleotidyl Transferase (TdT)

Stop/Wash Buffer
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Streptavidin-HRP conjugate

DAB or other suitable substrate

Protocol:

Incubate the prepared sample with Equilibration Buffer.

Prepare the TUNEL reaction mixture by combining TdT Reaction Buffer, biotin-11-dUTP,

and TdT enzyme.

Incubate the sample with the TUNEL reaction mixture in a humidified chamber at 37°C for 60

minutes.

Wash the sample with Stop/Wash Buffer to terminate the reaction.

Incubate the sample with a streptavidin-HRP conjugate.

Wash to remove unbound conjugate.

Add the substrate and incubate until the desired color development is achieved.

Wash, counterstain (optional), and mount for microscopy.

Conclusion
Biotin-11-dUTP is an indispensable reagent for the non-radioactive labeling of DNA. Its

versatility allows for its use in a wide array of molecular biology techniques, providing a safe

and sensitive alternative to isotopic methods. The choice of labeling method depends on the

specific experimental requirements, and optimization of reaction conditions is often necessary

to achieve the desired labeling efficiency and probe characteristics. This guide provides a

foundational understanding of biotin-11-dUTP's properties and applications to aid researchers

in their experimental design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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